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Abstract

This document provides detailed application notes and protocols for the production of the
radionuclide Nickel-63 (°3Ni) from enriched Nickel-62 (°2Ni) targets. The primary production
route involves the neutron capture reaction 2Ni(n,y)%3Ni in a high-flux nuclear reactor. These
notes cover the essential aspects of target preparation, irradiation, post-irradiation processing,
and purification. The information is intended to guide researchers, scientists, and drug
development professionals in understanding and potentially implementing the production of
83Ni for various applications, including its use in electron capture detectors, betavoltaic
batteries, and as a potential tool in catalysis research relevant to drug synthesis.

Introduction

Nickel-63 is a long-lived, pure beta-emitting radionuclide with a half-life of approximately 100.1
to 101.2 years.[1][2] It decays to stable Copper-63 (°3Cu) via the emission of a low-energy beta
particle with a maximum energy of 67 keV. This characteristic, along with its long half-life,
makes ©3Ni a valuable isotope for a range of industrial and research applications. The most
common and efficient method for producing 63Ni is through the irradiation of highly enriched
62Ni targets with thermal neutrons in a nuclear reactor.

While Nickel-63 is not directly used as a radiotracer in metabolic drug studies in the same way
as isotopes like Carbon-14 or Tritium, the broader field of nickel chemistry plays a role in drug
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development. Nickel-based catalysts, for instance, are increasingly used in cross-coupling
reactions for the synthesis of complex organic molecules, which is a cornerstone of
pharmaceutical development.[3] Understanding the production and properties of nickel
isotopes can, therefore, be of interest to the wider drug development community.

Nuclear and Physical Data

A summary of the key nuclear and physical properties of Nickel-62 and Nickel-63 is presented
in Table 1. This data is essential for calculating production yields and for radiation safety
considerations.

Parameter Value Units
Target Nuclide Nickel-62 (52Ni)
Natural Abundance of %2Ni 3.63 %

Thermal Neutron Capture

) 145+0.3 barns
Cross Section (0)
Product Nuclide Nickel-63 (°3Ni)
Half-life (T1/2) 101.2+15 years
Decay Mode B-
Maximum Beta Energy
67 keV
(EBmax)
Average Beta Energy (EBavqg) 17 keV
Daughter Nuclide Copper-63 (°3Cu) (Stable)
Specific Activity (Theoretical )
~57 Cilg

Maximum)

Table 1: Nuclear and Physical Data for 2Ni and 83Ni.

Production Overview
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The production of 63Ni from ©2Ni is a multi-step process that can be broadly categorized into
three main stages: target preparation, reactor irradiation, and post-irradiation processing and
purification. A high-level workflow of this process is illustrated in the diagram below.
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Caption: High-level workflow for the production of Nickel-63.
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Experimental Protocols
Protocol 1: Target Preparation

The quality of the ®2Ni target is crucial for achieving high specific activity and purity of the final
63Ni product. The target material should be highly enriched in 82Ni (typically >98%).[4] The most
common form for reactor irradiation is a pressed and sintered pellet.

Materials and Equipment:

Enriched ¢2Ni metal powder (>98% isotopic purity)

Hydraulic press

Pellet die

High-temperature furnace with controlled atmosphere capabilities (e.g., argon or vacuum)

Target capsules (typically aluminum)[5]

Welding equipment for sealing capsules
Procedure:

» Powder Preparation: Ensure the enriched 2Ni powder is dry and has a suitable particle size
distribution for pressing.

e Pressing: Weigh a precise amount of 62Ni powder and load it into the pellet die. Apply
pressure using a hydraulic press. A pressure of approximately 195 MPa has been reported
for pressing nickel powders.[6] The dimensions of the pellet will depend on the design of the
target holder.

» Sintering: Carefully transfer the green pellets to a high-temperature furnace. Sinter the
pellets to increase their density and mechanical stability. Sintering is typically performed at
temperatures around 1200°C in a controlled atmosphere (e.g., inert gas or vacuum) to
prevent oxidation.[7] The sintering time will depend on the desired final density.
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e Quality Control: After cooling, inspect the pellets for any cracks or defects. Measure the
dimensions and weight of the sintered pellets.

» Encapsulation: Load the sintered 2Ni pellets into the target capsules. At facilities like Oak
Ridge National Laboratory (ORNL), each target can contain around 25 grams of pressed ®2Ni
metal pellets stacked in a 35-inch long aluminum target capsule.[5]

o Sealing: Securely seal the target capsules, often by welding, to ensure containment of the
radioactive material during and after irradiation.

Protocol 2: Reactor Irradiation

The encapsulated ®2Ni targets are irradiated in a high-flux nuclear reactor to induce the
62Ni(n,y)®3Ni reaction. The High Flux Isotope Reactor (HFIR) at ORNL is a prime example of a
facility used for this purpose.[8]

Irradiation Parameters:
o Reactor Type: High-flux thermal neutron reactor.

e Neutron Flux (®): A high thermal neutron flux is desirable to maximize 3Ni production. The
HFIR has a peak thermal neutron flux of 2.5 x 101> neutrons/cm?/s.[9]

e Irradiation Time (t): Due to the relatively low neutron capture cross-section of 62Ni, long
irradiation times are necessary to achieve high specific activity. This often involves multiple
reactor cycles. For example, at HFIR, targets may be irradiated for up to 15 cycles, with each
cycle lasting approximately 23-26 days.[5][9]

Procedure:

o Load the sealed target capsules into the designated irradiation positions within the reactor
core. In HFIR, these are typically the target positions in the flux trap.[10]

« Irradiate the targets for the predetermined duration.

 After the irradiation period, the targets are removed from the reactor and transferred to a hot
cell for cooling and subsequent processing.
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Protocol 3: Post-Irradiation Processing and Purification

After irradiation, the target contains 3Ni, unreacted ¢2Ni, and various activation product
impurities. A chemical purification process is required to isolate the 3Ni and achieve the
desired radionuclidic purity.

Major Impurities:

» Cobalt-60 (°°Co): A major gamma-emitting impurity arising from the activation of stable
cobalt impurities in the target material.

e Chromium-51 (°1Cr) and Scandium-46 (4¢Sc): Other common impurities that need to be
removed.[11]

Materials and Equipment:

» Hot cell with manipulators

* Remote cutting tools

o Glassware for dissolution (beakers, flasks)
 Nitric acid (HNOs) and Hydrochloric acid (HCI)
e Anion exchange resin (e.g., Bio-Rad AG1-X8)
o Chromatography columns

o Dimethylglyoxime (DMG) solution (1% in ethanol)
o Ammonia solution (NH2sOH)

« Citric acid

 Liquid scintillation counter for ®3Ni assay

Purification Workflow Diagram:
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Caption: Chemical purification workflow for Nickel-63.

Step-by-Step Purification Protocol:

o Target Disassembly and Dissolution:
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o In a hot cell, remotely cut open the aluminum target capsule to retrieve the irradiated
nickel pellets.[5]

o Dissolve the pellets in a suitable acid, such as nitric acid or a mixture of nitric and
hydrochloric acids.

e Anion Exchange Chromatography (Cobalt Removal):

o Prepare an anion exchange column with a suitable resin (e.g., AG1-X8).

o Condition the column with concentrated HCI (e.g., 9M HCI).

o Convert the dissolved target solution to a chloride form by repeated evaporation with HCI.

o Load the sample onto the column. In high molarity HCI, cobalt forms an anionic chloride
complex that is retained by the resin, while nickel passes through.[12]

o Elute the nickel fraction from the column with concentrated HCI. Collect the eluate
containing the nickel isotopes.

o The retained cobalt can be later eluted with a lower concentration of HCI if desired.

o Dimethylglyoxime (DMG) Precipitation (Further Purification):

o Adjust the pH of the nickel-containing solution to be slightly acidic. The addition of citric
acid or tartaric acid can prevent the precipitation of other metal hydroxides.[13]

o Heat the solution and add a 1% alcoholic solution of dimethylglyoxime.

o Slowly add dilute ammonia solution to raise the pH to between 5 and 9. A characteristic
scarlet red precipitate of nickel dimethylglyoxime will form.[11]

o Digest the precipitate by keeping the solution warm for a period to encourage the
formation of larger, more easily filterable particles.

o Cool the solution and filter the precipitate using a sintered glass crucible.

o Wash the precipitate with distilled water and then a small amount of ethanol.
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e Final Product Preparation:

o The purified nickel dimethylglyoxime precipitate can be dried and weighed for gravimetric
analysis of the nickel content.

o For a final product in solution, the precipitate is redissolved in nitric acid.

o The solution is then typically converted to a chloride form by fuming with hydrochloric acid.
The final product is often supplied as a solution of ®3NiClz in dilute HCI (e.g., 0.1 M HCI) or
as a dried chloride solid.[14]

Typical Production Data

The following table summarizes typical parameters and outcomes for the production of ®3Ni.
Note that these values can vary significantly depending on the specific reactor and irradiation

conditions.

Parameter Typical Value/lRange Facility/Reference

Target Enrichment >96-99% °2Ni ORNL[5], Poland (MARIA)[15]
Poland (MARIA)[15],

Target Mass 1-40¢
ORNL][16]
Poland (MARIA)[15], HFIR

Neutron Flux 1.2 x 10 - 2.5 x 10%5 n/cm?/s

(ORNL)[9]

o ] 470 hours - >2 years (multiple Poland (MARIA)[15], HFIR
Irradiation Duration

cycles) (ORNL)[5]
Final Specific Activity >10 Ci/g (>370 GBg/q) NIDC[2]
Radionuclidic Purity >99% NIDC[2]

Table 2: Typical Production Parameters and Product Specifications for 3Ni.

Applications in Research and Drug Development

The primary applications of Nickel-63 are in areas that leverage its properties as a long-lived,
low-energy beta emitter.
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o Explosive Trace Detectors (ETD): %3Ni is a key component in ion mobility spectrometers used
for the detection of explosives and narcotics. The beta particles from 83Ni ionize ambient air,
and changes in the ion current upon introduction of specific molecules allow for their
detection.[14]

» Betavoltaic Batteries: The continuous emission of beta particles from ©3Ni can be harnessed
to generate electrical power in betavoltaic devices. These long-life, low-power batteries are
being developed for applications in microelectromechanical systems (MEMS), medical
implants, and remote sensors.[14]

» Electron Capture Detectors (ECD) for Gas Chromatography: 3Ni is used as the electron
source in ECDs, which are highly sensitive detectors for electrophilic compounds such as
halogenated hydrocarbons.

o Catalysis Research: While not a direct application of the radioisotope, the study of nickel
chemistry is highly relevant to drug development. Nickel-based catalysts are used in a
variety of organic reactions to synthesize complex molecules that are precursors to or are
themselves active pharmaceutical ingredients.[3] Research into the fundamental properties
of nickel, including its isotopes, can contribute to a deeper understanding of these catalytic
processes. The use of stable isotope-labeled compounds, including those of other elements,
is a well-established technique in drug metabolism studies to elucidate metabolic pathways
and understand toxicity mechanisms.[17]

Safety Considerations

Nickel-63 is a pure beta emitter with low-energy beta particles that have a very short range
(approximately 5 cm in air and less than 0.01 cm in tissue).[18] Therefore, it does not pose a
significant external radiation hazard. However, it can be a hazard if ingested or inhaled.
Standard laboratory practices for handling unsealed radioactive materials should be followed,
including the use of gloves, lab coats, and working in a designated radioactive materials area.
Due to the low energy of the beta particles, standard Geiger-Mdiller survey meters are not
effective for detecting ¢3Ni contamination. Wipe tests analyzed by liquid scintillation counting
are the required method for contamination monitoring.[18]

During the production process, particularly after irradiation, the presence of high-energy
gamma-emitting impurities like 6°Co necessitates the use of heavily shielded hot cells and
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remote handling equipment for processing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1143302#production-of-nickel-63-from-nickel-62]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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